Benzydamine hydrochloride

• CAS No.: 132-69-4
• Product Name: Benzydamine hydrochloride
• Molecular Formula: C19H23N3O.HCl
• Molecular Weight: 345.9 g/mol
• IUPAC Name: 3-(1-benzylindazol-3-yl)oxy-N,N-dimethylpropan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C19H23N3O.ClH/c1-21(2)13-8-14-23-19-17-11-6-7-12-18(17)22(20-19)15-16-9-4-3-5-10-16;/h3-7,9-12H,8,13-15H2,1-2H3;1H
• Standard InChIKey: HNNIWKQLJSNAEQ-UHFFFAOYSA-N
• SMILES: CN(C)CCCOC1=NN(C2=CC=CC=C21)CC3=CC=CC=C3.Cl
• Canonical SMILES: CN(C)CCCOC1=NN(C2=CC=CC=C21)CC3=CC=CC=C3.Cl
• Appearance: Powder
• Melting Point: 160.0 °C
• Description: Benzydamine Hydrochloride is an indazole non-steroidal anti-inflammatory drug (NSAID) with analgesic, antipyretic, and anti-edema properties. Unlike other NSAIDs, benzydamine hydrochloride does not inhibit cyclooxygenases (COX) but stabilizes membranes, resulting in local anesthesia; inhibits the production of pro-inflammatory cytokines; inhibits the generation of reactive oxygen species by neutrophils; inhibits leukocyte aggregation and adhesion; and exhibits antimicrobial properties. (NCI04); Benzydamine hydrochloride is a member of indazoles.; A benzyl-indazole having analgesic, antipyretic, and anti-inflammatory effects. It is used to reduce post-surgical and post-traumatic pain and edema and to promote healing. It is also used topically in treatment of RHEUMATIC DISEASES and INFLAMMATION of the mouth and throat.
• Related CAS: 642-72-8 (Parent)
• Solubility: 22.5 [ug/mL]
• Synonyms: Benzidamine; Benzindamine; Benzydamine; Benzydamine Hydrochloride; Benzydamine Monohydrochloride; Difflam; Hydrochloride, Benzydamine; Lonol; Monohydrochloride, Benzydamine; Novo Benzydamine; Novo-Benzydamine; Opalgyne; PMS Benzydamine; PMS-Benzydamine; ratio Benzydamine; ratio-Benzydamine; Rosalgin; Sun Benz; Sun-Benz; Tantum; Tantum Topico
• PubChem Compound: 65464
• Last Modified: Nov 11 2021